Cas no 6190-41-6 (Calciumlactobionatehydrate)

• Product Name: Calciumlactobionatehydrate
• CAS No: 6190-41-6
• MF: C₂₄H₄₄CaO₂₅
• MW: 772.669170379639
• CID: 5227409
• Update Time: 2026-03-07

Calciumlactobionatehydrate Chemical and Physical Properties

Names and Identifiers

• Calcium lactobionate hydrate
• Calciumlactobionatehydrate

• Inchi： 1S/2C12H22O12.Ca.H2O/c2*13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;;/h2*3-10,12-20H,1-2H2,(H,21,22);;1H2/q;;+2;/p-2/t2*3-,4-,5+,6+,7-,8-,9-,10-,12+;;/m11../s1
• InChI Key： LIUNXXYNUIALAY-BSLBODANSA-L
• SMILES： [Ca+2].O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O.O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O.O

Computed Properties

• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 400
• Topological Polar Surface Area: 442

Additional information on Calciumlactobionatehydrate

Calcium Lactobionate Hydrate (CAS No: 6190-41-6) - A Comprehensive Overview

Calcium Lactobionate Hydrate, with the chemical formula Ca(C₃H₅O₃)₂·H₂O, is a compound of significant interest in the field of pharmaceuticals and nutritional supplements. Its CAS number, 6190-41-6, uniquely identifies it in scientific and commercial databases, facilitating accurate referencing and research. This compound is widely recognized for its multifaceted applications, ranging from its role as a calcium supplement to its potential in enhancing drug delivery systems.

The< strong>hygroscopic nature of Calcium Lactobionate Hydrate makes it an attractive candidate for various industrial and pharmaceutical applications. Its ability to absorb moisture from the air allows it to be used as a stabilizer and preservative in formulations where moisture control is critical. This property is particularly valuable in the production of solid dosage forms, such as tablets and capsules, where maintaining stability over time is essential.

In recent years, research has highlighted the potential of Calcium Lactobionate Hydrate as an excipient in drug formulations. Its compatibility with a wide range of active pharmaceutical ingredients (APIs) makes it a preferred choice for formulating drugs intended for oral administration. Studies have demonstrated that it can enhance the bioavailability of certain APIs by improving their solubility and dissolution rate.

The< strong>biocompatibility of Calcium Lactobionate Hydrate has also been a focus of scientific investigation. It is well-tolerated by human tissues and can be safely administered without significant adverse effects. This characteristic makes it suitable for use in various medical applications, including wound healing and tissue engineering. Recent studies have explored its potential role in promoting cell proliferation and migration, which are crucial processes in tissue regeneration.

Furthermore, Calcium Lactobionate Hydrate has shown promise as a< strong>nutritional supplement. Calcium is an essential mineral required for maintaining bone health, muscle function, and nerve transmission. The lactobionate form of calcium offers several advantages over traditional calcium supplements such as carbonate or citrate. It has a higher bioavailability, meaning that it can be more effectively absorbed by the body. Additionally, it does not cause constipation, a common side effect associated with calcium carbonate supplements.

The< strong>pharmaceutical industry has been particularly interested in Calcium Lactobionate Hydrate due to its versatility. It can be used as a binder, disintegrant, and coating agent in tablet formulations. Its ability to improve tablet hardness and reduce friability makes it an excellent choice for producing high-quality pharmaceutical products. Moreover, its compatibility with other excipients allows for the development of complex drug formulations with multiple active ingredients.

In conclusion, Calcium Lactobionate Hydrate (CAS No: 6190-41-6) is a compound with diverse applications in pharmaceuticals and nutritionalsupplements. Its unique properties make it an invaluable excipient in drug formulations, enhancing both stability and bioavailability. The growing body of research on its< strong>biocompatibility and< strong>nutritional benefits further underscores its importance in modern healthcare solutions.